Cas no 896332-83-5 (N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 896332-83-5
• MF: C₂₁H₁₉FN₂O₄S₂
• MW: 446.514966249466
• CID: 6467350
• Update Time: 2025-06-29

N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide
• Ethanediamide, N1-[(4-fluorophenyl)methyl]-N2-[2-(phenylsulfonyl)-2-(2-thienyl)ethyl]-

• Inchi： 1S/C21H19FN2O4S2/c22-16-10-8-15(9-11-16)13-23-20(25)21(26)24-14-19(18-7-4-12-29-18)30(27,28)17-5-2-1-3-6-17/h1-12,19H,13-14H2,(H,23,25)(H,24,26)
• InChI Key： WFFFUTBKWFTOEN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC(S(C1=CC=CC=C1)(=O)=O)C1SC=CC=1)=O

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• pka: 11.53±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide

Professional Introduction to N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide (CAS No: 896332-83-5)

N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide, identified by its CAS number 896332-83-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a benzenesulfonyl group with a thiophen-2-yl moiety, linked through an ethyl chain, and terminated with a methylethanediamide group at the N' position. Such a structural design not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The presence of the benzenesulfonyl group in this molecule suggests potential interactions with biological targets, particularly due to its ability to form hydrogen bonds and its hydrophobic nature. This feature is often exploited in the design of bioactive molecules to enhance binding affinity and selectivity. On the other hand, the thiophen-2-yl group introduces a sulfur-containing heterocycle, which is known for its role in modulating biological activity. Thiophenes are widely recognized for their pharmacological properties and have been incorporated into numerous therapeutic agents.

The N'-(4-fluorophenyl)methylethanediamide moiety further enhances the complexity of this compound, providing additional sites for interaction with biological targets. The fluorine atom, in particular, is a common pharmacophore that can influence metabolic stability, lipophilicity, and receptor binding affinity. The combination of these structural elements makes N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide (CAS No: 896332-83-5) has emerged as a subject of interest due to its unique structural features. The integration of multiple pharmacophoric groups within its molecular framework suggests potential applications in various therapeutic areas.

The benzenesulfonyl group is known for its ability to engage in hydrogen bonding interactions with biological targets, which can enhance binding affinity. This property is particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors. Additionally, the presence of the sulfur atom in the thiophen-2-yl group can contribute to the compound's overall bioactivity by influencing its electronic properties and interactions with biological molecules.

The N'-(4-fluorophenyl)methylethanediamide moiety adds another layer of complexity to this compound. The fluorine atom is a well-known pharmacophore that can modulate metabolic stability and receptor binding affinity. Fluoro-substituted compounds are frequently explored in drug development due to their improved pharmacokinetic profiles and enhanced biological activity.

N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide (CAS No: 896332-83-5), with its unique combination of structural elements, aligns well with this trend. benzenesulfonyl group to form hydrogen bonds suggests potential interactions with kinase active sites, making it a valuable component in kinase inhibitor design. thiophen-2-yl strong>< emgroup can contribute to the compound's ability to modulate kinase activity by influencing electronic properties and binding interactions. Thiophene-based kinase inhibitors have been reported to exhibit potent activity against various kinases.